2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid

• IUPAC Name: 2-methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid
• InChI: InChI=1S/C11H13NO5/c1-7-6-8(4-5-9(7)12(15)16)17-11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key: DFBNIRPZFNMCGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)(C)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C11H13NO5
• DSSTOX Substance ID: DTXSID90364168
• Molecular Weight: 239.22 g/mol
• CAS RN: 667413-76-5

Description

2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid is an organic compound with the molecular weight of 225.2. It is a solid substance at room temperature.

Synthesis Analysis

The compound can be prepared by the reaction of 4-nitrophenol with ethyl 2-bromo-2-methylpropionate followed by ethyl ester hydrolysis.

Molecular Structure Analysis

The molecular formula of the compound is C10H11NO5. The InChI code is 1S/C10H11NO5/c1-6-5-8(16-7(2)10(12)13)3-4-9(6)11(14)15/h3-5,7H,1-2H3,(H,12,13).

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 225.2 g/mol. The compound has a topological polar surface area of 92.4 Ų.

Scientific Research Applications

• Synthesis of Anti-HCV Drug Intermediates : A study detailed the synthesis of key intermediates for anti-HCV drugs from 3-methyl-2-butanone, demonstrating the chemical versatility of compounds related to 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid. The process involved multiple steps including bromination, cyclization, and Sandmeyer reaction, showcasing the compound's potential in pharmaceutical synthesis (An Chenhon, 2015).

• Renewable Building Blocks for Material Science : Another study explored the use of phloretic acid, a compound similar in structure to 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid, as a renewable building block for creating materials with thermal and thermo-mechanical properties suitable for various applications. This highlights the compound's relevance in developing sustainable materials (Acerina Trejo-Machin et al., 2017).

• Solvatochromism and Chemical Sensing : Research into nitro-substituted phenolates related to 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid revealed their solvatochromic properties and potential use as probes for investigating solvent mixtures. This work points to the compound's applicability in chemical sensing and as solvatochromic switches (L. G. Nandi et al., 2012).

• Biodegradation and Environmental Remediation : A study on the chemotaxis and biodegradation of 3-methyl-4-nitrophenol by Ralstonia sp. SJ98 underscores the potential for using related compounds in environmental bioremediation. The microorganism's ability to utilize 3-methyl-4-nitrophenol as a carbon source suggests a pathway for decontaminating environments polluted with similar compounds (B. Bhushan et al., 2000).

• Photodegradation Studies : The photodegradation of nitrophenols, including the formation of nitrophenols from phenol under UV irradiation, provides insights into the environmental behaviors of these compounds. Understanding the mechanisms of their formation and degradation can inform strategies to mitigate pollution (D. Vione et al., 2001).